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Compound of Interest

Compound Name: 4,7-Dichloro Isatin

Cat. No.: B1168652

An In-depth Technical Guide to the Safe Handling of 4,7-Dichloro Isatin

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This
guide provides a comprehensive overview of the safety protocols and handling precautions for
4,7-Dichloro Isatin (CAS No: 18711-13-2), a halogenated derivative of isatin commonly used
as an intermediate in organic synthesis.[1]

Chemical and Physical Properties

4,7-Dichloro Isatin is a yellow crystalline solid at room temperature.[1] Understanding its
physical properties is the first step in safe handling.
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Property Value Source(s)
CAS Number 18711-13-2 [1][21[3]
Molecular Formula CsH3CI2NOz2 [1112]14]
Molecular Weight 216.02 g/mol [1112][3]
Appearance Solid, Yellow crystalline solid [1]
Melting Point 250-252 °C [1][3]
Flash Point Not Applicable [3]

Very slightly soluble in water
Solubility (0.11 g/L at 25 °C); Soluble in [1]

methanol

Hazard Identification and Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4,7-Dichloro Isatin is classified as hazardous. It is crucial to understand these

hazards before handling the substance.
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Personal Protective Equipment (PPE)
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A stringent PPE protocol is mandatory when handling 4,7-Dichloro Isatin to prevent exposure.
The following diagram outlines the required equipment.

Handling 4,7-Dichloro Isatin

Required P‘;rsonal Protective Equi{;ment

\ \

Eye Protection Respiratory Protection Hand Protection Body Protection
(Chemical safety goggles or faceshield) (N95 dust mask) (Chemical-resistant gloves) (Lab coat / Protective clothing)

Click to download full resolution via product page

Caption: Required PPE for handling 4,7-Dichloro Isatin.

Experimental Protocols: Safe Handling and Storage

Adherence to strict handling and storage protocols is essential to minimize risk.

Handling Procedures

» Ventilation: Always handle 4,7-Dichloro Isatin in a well-ventilated area, such as a chemical
fume hood, to minimize inhalation of dust particles.[5][6][7]

» Avoid Contact: Prevent all personal contact with the substance, including inhalation and
contact with skin and eyes.[5]

e Dust Formation: Avoid the formation and accumulation of dust.[8][9][10] Use procedures and
equipment that minimize dust generation.

» Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[5][6] Always
wash hands thoroughly with soap and water after handling.[5][6][9] Contaminated work
clothes should be laundered separately before reuse.[5]

Storage Conditions

o Container: Keep containers securely sealed and tightly closed when not in use.[5][8][9]
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e Environment: Store in a dry, cool, and well-ventilated place.[5][6]
o Compatibility: Store away from strong oxidizing agents.[11]
o Storage Class: This chemical is classified under Storage Class 11 (Combustible Solids).[3]

Emergency Procedures

In the event of an accidental exposure, spill, or fire, the following protocols must be enacted
immediately.

First Aid Measures

The following decision pathway outlines the appropriate first aid response for various types of
exposure.
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Exposure Event

What type of exposure?

Swallowed i On skin

Inhalation

Skin Contact

/

@inse mouth. Call a POISON CENTER or doctor immediatel)a @ove person to fresh air. Keep comfortable for breathing)

Remove contact lenses if present and easy to do.| |Wash skin with plenty of soap and wate

[Rinse cautiously with water for several minu(es.j [ Remove contaminated clothing. }
.

If irritation persists, get medical attention. If irritation occurs, get medical advice.
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Evacuate non-essential personnel and ensure adequate ventilation.

Don appropriate PPE (gloves, goggles, respirator, lab coat).

Contain the spill. Avoid generating dust.

Carefully sweep or shovel the solid material into a suitable,
labeled container for disposal.

i

Clean the spill area. Prevent runoff from entering drains.

Dispose of waste according to regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4,7-Dichloro Isatin safety and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168652#4-7-dichloro-isatin-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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